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Compound of Interest

Compound Name: N-Benzyl Carvedilol-d5

Cat. No.: B590018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzyl Carvedilol-d5 is a stable isotope-labeled derivative of N-Benzyl Carvedilol, which is

a known impurity and metabolite of the widely used beta-blocker, Carvedilol. This deuterated

analog serves as an essential internal standard for the quantitative analysis of N-Benzyl

Carvedilol in various biological matrices and pharmaceutical formulations. Its use in analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS), ensures accuracy and

precision by compensating for variations during sample preparation and analysis. This

technical guide provides a detailed overview of the physical and chemical properties, synthesis,

and analytical methodologies related to N-Benzyl Carvedilol-d5.

Physical and Chemical Properties
N-Benzyl Carvedilol-d5 is characterized as an off-white solid.[1] Its fundamental properties

are summarized in the table below, compiled from various supplier and chemical information

databases.
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Property Value Source(s)

CAS Number 1329792-68-8 [2][3][4]

Molecular Formula C₃₁H₂₇D₅N₂O₄ [2]

Molecular Weight 501.63 g/mol [2]

Synonyms

1-(9H-Carbazol-4-yloxy)-3-[[2-

(2-methoxyphenoxy)ethyl]

[(phenyl-d5)methyl)]amino]-2-

propanol

[1]

Physical Appearance Off-White Solid [1]

Storage Conditions 2-8°C Refrigerator [1]

While specific experimental data for the melting point, boiling point, and solubility of N-Benzyl
Carvedilol-d5 are not readily available, data for the non-deuterated Carvedilol can provide an

estimate. Carvedilol has a melting point of 114-115 °C and is sparingly soluble in water, but

soluble in organic solvents like chloroform, DMSO, and methanol.[5]

Synthesis
A plausible synthetic route for N-Benzyl Carvedilol-d5 is based on the documented synthesis

of N-Benzyl Carvedilol.[6] The key step involves the reaction of 1-(9H-carbazol-5-yloxy)-3-

chloropropan-2-ol with a deuterated form of 2-(2-methoxyphenoxy)-N-benzylethanamine (N-

benzyl-d5-ethanamine).

Reaction Scheme:
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1-(9H-carbazol-5-yloxy)-3-chloropropan-2-ol

N-Benzyl Carvedilol-d5

+

2-(2-methoxyphenoxy)-N-(benzyl-d5)ethanamine

K2CO3, DMF
Reflux
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Spike with
N-Benzyl Carvedilol-d5 (IS)

Protein Precipitation or
Liquid-Liquid Extraction

Evaporation of Solvent

Reconstitution in
Mobile Phase

Injection into
LC-MS/MS System

Chromatographic
Separation

Mass Spectrometric
Detection

Quantification using
Analyte/IS Peak Area Ratio

Concentration
Determination

Carvedilol Oxidative Metabolites
(e.g., Hydroxyphenyl Carvedilol)

CYP2D6, CYP2C9 Glucuronide ConjugatesUGTs
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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